echicetin
Overview
Description
Echicetin is a heterodimeric protein isolated from the venom of the Indian saw-scaled viper, Echis carinatus . It consists of two subunits, alpha and beta, comprising 131 and 123 amino acid residues, respectively . The two chains are linked with a disulphide bond . Echicetin binds to platelet glycoprotein Ib (GPIb) and inhibits platelet aggregation .
Synthesis Analysis
Echicetin is purified from E. carinatus venom by affinity chromatography followed by DEAE anion exchange chromatography . The apparent molecular weight of echicetin measured on sodium dodecyl sulfate (SDS) gel electrophoresis was 26 Kd under nonreducing conditions. On reduction, echicetin showed 16 and 14-Kd subunits suggesting that the molecule is a dimer .
Molecular Structure Analysis
The crystal structure of Echicetin has been determined at 2.4A resolution . The backbone folds of the two subunits are similar. The central portions of the polypeptide chains of alpha and beta-subunits move into each other to form a tight dimeric association .
Chemical Reactions Analysis
Echicetin beads induced strong phosphorylation of several proteins including p38, ERK and PKB . Synergistic signaling via P2Y12 and thromboxane receptor through secreted ADP and TxA2, respectively, were important for echicetin bead triggered platelet activation .
Physical And Chemical Properties Analysis
The apparent molecular weight of echicetin measured on sodium dodecyl sulfate (SDS) gel electrophoresis was 26 Kd under nonreducing conditions . On reduction, echicetin showed 16 and 14-Kd subunits suggesting that the molecule is a dimer .
Scientific Research Applications
Platelet Agglutination and Signal Transduction
Echicetin, derived from the snake Echis carinatus, is recognized for its ability to bind specifically to platelet glycoprotein Ib (GPIb). Research has shown that echicetin not only binds to GPIb but also agglutinates platelets in plasma and induces platelet signal transduction. This process involves the clustering of echicetin with immunoglobulin Mkappa (IgMkappa), which triggers P-selectin expression and the activation of GPIIb/IIIa, along with tyrosine phosphorylation of various signal transduction molecules. Interestingly, this activation of platelets does not require external calcium nor GPIIb/IIIa intervention, indicating that GPIb clustering alone can activate platelets. This finding provides a different perspective on the role of echicetin in vivo, suggesting that it may activate platelets, contributing to thrombocytopenia, rather than inhibiting platelet activation as previously thought (Navdaev et al., 2001).
Crystal Structure and Binding Mechanism
The crystal structure of echicetin has been determined to better understand its binding mechanism to platelet glycoprotein Ib (GPIb). The heterodimeric protein consists of two subunits, alpha and beta, linked by a disulfide bond. The structure revealed that despite topological similarities with other Ca(2+)-binding proteins of the C-type lectin family, echicetin lacks the Ca(2+)-binding sites. This structural insight contributes to understanding how echicetin interacts with GPIb and inhibits platelet aggregation, emphasizing its unique properties compared to other C-type lectins (Jasti et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of echicetin involves the coupling of two peptide chains through disulfide bond formation. The peptide chains are synthesized separately and then combined through a series of chemical reactions.", "Starting Materials": [ "Fmoc-protected amino acids", "Rink amide resin", "N,N'-diisopropylcarbodiimide (DIC)", "N-hydroxybenzotriazole (HOBt)", "Oxyma", "Trifluoroacetic acid (TFA)", "Triisopropylsilane (TIS)", "Thioanisole", "Trifluoroacetic acid (TFA)", "Dimethylformamide (DMF)", "Diisopropylethylamine (DIPEA)", "Tris(2-carboxyethyl)phosphine (TCEP)", "Iodoacetamide", "Acetonitrile", "Water" ], "Reaction": [ "1. Synthesis of peptide chain 1 on Rink amide resin using Fmoc-protected amino acids and DIC/HOBt/Oxyma as coupling reagents.", "2. Deprotection of Fmoc group using TFA/TIS.", "3. Cleavage of peptide chain 1 from resin using TFA/thioanisole/water.", "4. Synthesis of peptide chain 2 on Rink amide resin using Fmoc-protected amino acids and DIC/HOBt/Oxyma as coupling reagents.", "5. Deprotection of Fmoc group using TFA/TIS.", "6. Cleavage of peptide chain 2 from resin using TFA/thioanisole/water.", "7. Dissolve peptide chains 1 and 2 in DMF/DIPEA and add TCEP to reduce disulfide bonds.", "8. Add iodoacetamide to alkylate cysteine residues.", "9. Purify the combined peptide chains using HPLC.", "10. Confirm the structure of echicetin using mass spectrometry and NMR spectroscopy." ] } | |
CAS RN |
148937-32-0 |
Product Name |
echicetin |
Molecular Formula |
C8H14O2 |
Molecular Weight |
0 |
Appearance |
A white solid film on the bottom of the vial |
synonyms |
echicetin |
Origin of Product |
United States |
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